4-((4-chlorophenyl)sulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C23H21ClN2O5S2/c1-2-30-19-6-3-5-15-13-20(31-22(15)19)18-14-32-23(25-18)26-21(27)7-4-12-33(28,29)17-10-8-16(24)9-11-17/h3,5-6,8-11,13-14H,2,4,7,12H2,1H3,(H,25,26,27)
• InChI Key: ZGBZFQHNNOLFFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)CCCS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H21ClN2O5S2
• Molecular Weight: 505.0 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C23H21ClN2O5S2 and its molecular weight is 505. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

The synthesis of sulfonamide derivatives has shown certain antiviral activities. For instance, compounds have been synthesized showing anti-tobacco mosaic virus activity, indicating potential antiviral applications for related structures (Chen et al., 2010).

Anticancer Applications

Sulfonamide compounds have been investigated for their anticancer properties. For example, indapamide derivatives demonstrated proapoptotic activity against melanoma cell lines, suggesting a pathway for developing anticancer agents (Yılmaz et al., 2015). Additionally, certain sulfonamides were found to be potent inhibitors of tumor-associated carbonic anhydrase IX, offering a potential therapeutic strategy against cancer (Ilies et al., 2003).

Antimicrobial Applications

Novel sulfonamides containing specific scaffolds have shown antimicrobial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as Mycobacterium species, indicating their potential as antimicrobial agents (Krátký et al., 2012).

Enzyme Inhibition

Sulfonamides have been studied extensively as enzyme inhibitors, particularly carbonic anhydrase inhibitors. These compounds show selective inhibition of various carbonic anhydrase isoforms, suggesting applications in treating conditions like glaucoma, edema, and possibly cancer (Congiu et al., 2014).